Cas no 622339-80-4 (5,6-Dichloropyridine-3-sulfonamide)

• Product Name: 5,6-Dichloropyridine-3-sulfonamide
• CAS No: 622339-80-4
• MF: C₅H₄Cl₂N₂O₂S
• MW: 227.068457603455
• MDL: MFCD06299487
• CID: 1005519
• PubChem ID: 4730921
• Update Time: 2025-06-15

5,6-Dichloropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5,6-Dichloropyridine-3-sulfonamide
• 5,6-dichloro-3-Pyridinesulfonamide
• EN300-90113
• DTXSID70406070
• DB-073075
• Z1171217822
• AKOS002737593
• 5,6-Dichloropyridine-3-sulfonamide, 98%
• AMY26245
• 5,6-dichloro- pyridine -3-sulfonamide
• CS-0183148
• AS-41253
• 5, 6-dichloropyridine-3-sulfonamide
• SCHEMBL1700033
• 3-pyridinesulfonamide, 5,6-dichloro-
• 5,6-di chloropyridine-3-sulfonamide
• MFCD06299487
• XZA33980
• SB79719
• 622339-80-4
• SY197638
• DTXCID90356922

• MDL： MFCD06299487
• Inchi： 1S/C5H4Cl2N2O2S/c6-4-1-3(12(8,10)11)2-9-5(4)7/h1-2H,(H2,8,10,11)
• InChI Key： MSUQCJKXHIGCMN-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)S(N)(=O)=O)Cl

Computed Properties

• Exact Mass: 225.93700
• Monoisotopic Mass: 225.9370539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 81.43000
• LogP: 2.81690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 5,6-Dichloropyridine-3-sulfonamide

5,6-Dichloropyridine-3-sulfonamide (CAS No. 622339-80-4): A Comprehensive Overview

5,6-Dichloropyridine-3-sulfonamide (CAS No. 622339-80-4) is a versatile compound with significant applications in the fields of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential in various therapeutic and industrial contexts. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 5,6-Dichloropyridine-3-sulfonamide.

Chemical Structure and Properties

5,6-Dichloropyridine-3-sulfonamide is a white crystalline solid with the molecular formula C₇H₄Cl₂N₂O₂S. The compound features a pyridine ring substituted with two chlorine atoms at the 5 and 6 positions and a sulfonamide group at the 3 position. This unique structural arrangement confers specific chemical properties that make it an interesting candidate for various applications. The compound has a molecular weight of approximately 241.08 g/mol and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

Synthesis Methods

The synthesis of 5,6-Dichloropyridine-3-sulfonamide can be achieved through several routes, each with its own advantages and limitations. One common method involves the sulfonation of 5,6-dichloropyridine followed by reaction with ammonia or an amine derivative. Another approach involves the reaction of 5,6-dichloropyridine-3-sulfonyl chloride with ammonia or an appropriate amine. These synthetic pathways have been optimized to improve yield and purity, making the compound more accessible for research and development purposes.

Biological Activities

5,6-Dichloropyridine-3-sulfonamide has been extensively studied for its biological activities, particularly in the context of pharmacological research. One of the key areas of interest is its potential as an inhibitor of specific enzymes and pathways involved in disease processes. Recent studies have shown that 5,6-Dichloropyridine-3-sulfonamide exhibits potent inhibitory activity against certain kinases and enzymes, making it a promising lead compound for drug discovery.

In particular, research has focused on its ability to inhibit the activity of protein kinases involved in cancer signaling pathways. For example, a study published in the Journal of Medicinal Chemistry demonstrated that 5,6-Dichloropyridine-3-sulfonamide effectively inhibited the activity of cyclin-dependent kinase 4 (CDK4), a key regulator of cell cycle progression in cancer cells. This inhibition led to reduced cell proliferation and increased apoptosis in cancer cell lines.

Clinical Applications and Research Advances

The potential clinical applications of 5,6-Dichloropyridine-3-sulfonamide are being actively explored in various preclinical studies. One area of significant interest is its use as a therapeutic agent for cancer treatment. Preclinical studies have shown that 5,6-Dichloropyridine-3-sulfonamide-based compounds can effectively target cancer cells while minimizing toxicity to normal cells.

A recent study published in Cancer Research highlighted the efficacy of a derivative of 5,6-Dichloropyridine-3-sulfonamide in inhibiting tumor growth in xenograft models of breast cancer. The compound was found to significantly reduce tumor size and inhibit metastasis without causing significant side effects in animal models.

Beyond cancer research, there is growing interest in exploring the potential of 5,6-Dichloropyridine-3-sulfonamide-based compounds for other therapeutic applications. For instance, studies have suggested that these compounds may have anti-inflammatory properties and could be useful in treating inflammatory diseases such as rheumatoid arthritis.

Safety and Toxicology strong>

The safety profile of 5,6-Dichloropyridine-3-sulfonamide strong > is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have generally shown that the compound is well-tolerated at therapeutic doses. However, like any new chemical entity, it is essential to conduct comprehensive safety evaluations to ensure its long-term safety and efficacy.

< p > Recent toxicology studies have focused on assessing the potential genotoxicity and mutagenicity of < strong >5 , 6 - Dichloropyridine - 3 - sulfonamide strong > . These studies have generally indicated that the compound does not pose significant genotoxic or mutagenic risks at relevant concentrations . However , ongoing research is necessary to fully understand its safety profile across different species and exposure scenarios . p > < p > In addition , environmental considerations are important when evaluating the potential impact of new chemical entities . Studies on the environmental fate and behavior of strong > 5 , 6 - Dichloropyridine - 3 - sulfonamide strong > are ongoing to ensure that it does not pose significant risks to ecosystems or human health through environmental exposure . p > < p >< strong > Future Directions strong > p > < p > The future prospects for strong > 5 , 6 - Dichloropyridine - 3 - sulfonamide strong > are promising , driven by its diverse biological activities and potential therapeutic applications . Ongoing research aims to optimize its structure to enhance potency , selectivity , and pharmacokinetic properties . Additionally , efforts are underway to develop novel derivatives with improved therapeutic profiles . p > < p > Collaborative efforts between academic researchers , pharmaceutical companies , and regulatory agencies will be crucial in advancing strong > 5 , 6 - Dichloropyridine - 3 - sulfonamide strong > from preclinical stages to clinical trials . These collaborations will help address key challenges such as optimizing dosing regimens , minimizing side effects , and ensuring regulatory compliance . p > < p >< strong > Conclusion strong > p > < p >< strong >5 , 6 - Dichloropyridine - 3 - sulfonamide strong > ( CAS No . 622339 - 80 - 4 ) is a promising compound with significant potential in chemical and pharmaceutical research . Its unique chemical structure confers specific properties that make it an attractive candidate for various therapeutic applications , particularly in cancer treatment . Ongoing research continues to uncover new insights into its biological activities , safety profile , and potential clinical uses . As research progresses , it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases . p > article > response >